Cas no 55703-86-1 (2-Propen-1-one, 1-(4-methylphenyl)-3-(5-nitro-2-thienyl)-)

• Product Name: 2-Propen-1-one, 1-(4-methylphenyl)-3-(5-nitro-2-thienyl)-
• CAS No: 55703-86-1
• MF: C₁₄H₁₁NO₃S
• MW: 273.307042360306
• CID: 351119
• Update Time: 2024-01-28

2-Propen-1-one, 1-(4-methylphenyl)-3-(5-nitro-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(4-methylphenyl)-3-(5-nitro-2-thienyl)-
• 1-(4-methylphenyl)-3-(5-nitrothiophen-2-yl)prop-2-en-1-one

• Inchi： 1S/C14H11NO3S/c1-10-2-4-11(5-3-10)13(16)8-6-12-7-9-14(19-12)15(17)18/h2-9H,1H3
• InChI Key： ASVZEZWMPUBRTA-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C)C=C1)(=O)C=CC1SC([N+]([O-])=O)=CC=1

Computed Properties

• Exact Mass: 273.04603

Experimental Properties

• Density: 1.317±0.06 g/cm3(Predicted)
• Melting Point: 169-170 °C(Solv: ethanol (64-17-5))
• Boiling Point: 453.3±45.0 °C(Predicted)
• PSA: 60.21